![molecular formula C15H21N3O2 B6106110 1-propionyl-N-(3-pyridinylmethyl)-4-piperidinecarboxamide](/img/structure/B6106110.png)
1-propionyl-N-(3-pyridinylmethyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-propionyl-N-(3-pyridinylmethyl)-4-piperidinecarboxamide, commonly known as PVT-1, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
PVT-1 has potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. Several studies have investigated the use of PVT-1 as a potential therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, PVT-1 has been shown to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression.
Mechanism of Action
The exact mechanism of action of PVT-1 is not fully understood, but it is believed to act as a positive allosteric modulator of the metabotropic glutamate receptor 5 (mGluR5). This receptor plays a crucial role in synaptic plasticity, learning, and memory. By modulating mGluR5, PVT-1 may enhance synaptic plasticity and improve cognitive function.
Biochemical and Physiological Effects
PVT-1 has been shown to have several biochemical and physiological effects, including the modulation of glutamate neurotransmission, the enhancement of synaptic plasticity, and the improvement of cognitive function. Additionally, PVT-1 has been shown to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression.
Advantages and Limitations for Lab Experiments
One of the main advantages of PVT-1 is its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, PVT-1 has anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression. However, one of the limitations of PVT-1 is its limited availability, which may make it difficult to conduct large-scale experiments.
Future Directions
There are several future directions for research on PVT-1, including investigating its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of PVT-1 and its effects on synaptic plasticity and cognitive function. Finally, the development of more efficient synthesis methods for PVT-1 may help to overcome the limitations associated with its limited availability.
Synthesis Methods
The synthesis of PVT-1 involves several steps, including the reaction of piperidine with acetic anhydride to form 1-acetylpiperidine, which is then reacted with 3-pyridinecarboxaldehyde to form 1-acetyl-N-(3-pyridinylmethyl)piperidine. Finally, the compound is treated with propionic anhydride to form 1-propionyl-N-(3-pyridinylmethyl)-4-piperidinecarboxamide.
properties
IUPAC Name |
1-propanoyl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O2/c1-2-14(19)18-8-5-13(6-9-18)15(20)17-11-12-4-3-7-16-10-12/h3-4,7,10,13H,2,5-6,8-9,11H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDMPQPRTNYISCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCC(CC1)C(=O)NCC2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.